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Compound of Interest

Compound Name: 2-(1H-Pyrazol-3-yl)acetic acid

Cat. No.: B177463 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
(1H-Pyrazol-3-yl)acetic acid (CAS No. 102732-63-8), tailored for researchers, scientists, and

drug development professionals. The following procedures are designed to ensure the safe

handling and disposal of this compound, minimizing risks to personnel and the environment.

Hazard Summary and Personal Protective
Equipment (PPE)
2-(1H-Pyrazol-3-yl)acetic acid is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation[1].

Therefore, strict adherence to safety protocols and the use of appropriate personal protective

equipment are mandatory.

Hazard Classification:
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Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, oral (Category 4)[1]

Causes skin irritation Skin corrosion/irritation (Category 2)[1]

Causes serious eye irritation
Serious eye damage/eye irritation (Category 2A)

[1]

May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[1]

Required Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection Safety goggles with side-shields[1].

Hand Protection

Protective gloves (e.g., nitrile, neoprene)[1].

Gloves must be inspected before use and

disposed of properly after[2].

Body Protection
Impervious clothing, such as a fully-buttoned lab

coat[1].

Respiratory Protection

A suitable respirator should be used if dust or

aerosols are generated[1]. For nuisance

exposures, a P95 (US) or P1 (EU EN 143)

particle respirator is recommended. For higher-

level protection, use type OV/AG/P99 (US) or

ABEK-P2 (EU EN 143) respirator cartridges[2].

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Small Spills (Cleanable within 10 minutes):

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.
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Ventilate: Ensure adequate ventilation.

Containment: Use an inert, dry absorbent material (e.g., diatomite, universal binders) to

contain the spill[1]. Avoid creating dust[2].

Collection: Carefully sweep or vacuum the absorbed material into a suitable, labeled, and

closed container for disposal[2].

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol[1].

Waste Disposal: Dispose of all contaminated materials as hazardous waste according to the

procedures outlined below.

Large Spills:

Evacuate: Immediately evacuate the area.

Emergency Services: Contact your institution's Environmental Health & Safety (EHS)

department and, if necessary, emergency services.

Secure the Area: Prevent entry to the spill area.

Ventilate: If it is safe to do so, increase ventilation to the area.

Step-by-Step Disposal Procedure
The disposal of 2-(1H-Pyrazol-3-yl)acetic acid and its contaminated materials must be

handled by a licensed professional waste disposal service[2]. Do not dispose of this chemical

down the drain or in regular trash[2][3].

Experimental Workflow for Waste Collection and Disposal:

Waste Segregation:

Collect all waste containing 2-(1H-Pyrazol-3-yl)acetic acid, including unused product,

contaminated absorbents from spills, and contaminated PPE, in a designated and clearly

labeled hazardous waste container.
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Ensure the waste container is made of a compatible material (e.g., polyethylene) and is

kept tightly closed when not in use[3].

Labeling:

Label the hazardous waste container with "Hazardous Waste," the full chemical name "2-
(1H-Pyrazol-3-yl)acetic acid," the associated hazards (e.g., "Harmful," "Irritant"), and the

date of accumulation.

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials[2].

Secondary containment should be used for liquid waste containers to prevent spills[3].

Disposal Request:

Once the container is full or ready for disposal, contact your institution's EHS department

to arrange for a pickup by a licensed hazardous waste disposal company.

Offer surplus and non-recyclable solutions to a licensed disposal company[2].

Contaminated Packaging:

Dispose of the original product container as unused product if it cannot be appropriately

rinsed[2].

For empty containers, the first rinse must be collected and disposed of as hazardous

waste. After thorough rinsing and air-drying, and with the label defaced, the container may

be disposed of in the regular trash, in accordance with institutional policies[3].

Disposal Workflow Diagram
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Figure 1. Disposal Workflow for 2-(1H-Pyrazol-3-yl)acetic Acid
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Caption: Disposal workflow for 2-(1H-Pyrazol-3-yl)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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